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Compound of Interest

Compound Name: Adamantane-1-carbaldehyde

Cat. No.: B057758

Adamantane-1-carbaldehyde: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical, chemical, and
spectroscopic properties of Adamantane-1-carbaldehyde. It includes detailed experimental
protocols for its synthesis and characterization, alongside key reactivity data, to support its
application in research and development.

Core Properties and Identifiers

Adamantane-1-carbaldehyde is a derivative of adamantane, a rigid, cage-like hydrocarbon.
The presence of a reactive aldehyde group on the stable adamantyl scaffold makes it a
valuable building block in medicinal chemistry and materials science.[1] Its bulky, lipophilic
nature can enhance the metabolic stability and binding affinity of drug candidates.[1]

Compound Identifiers

A comprehensive list of identifiers for Adamantane-1-carbaldehyde is provided below for
unambiguous reference.
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Identifier Value

IUPAC Name adamantane-1-carbaldehyde[2]

CAS Number 2094-74-8[3][4]

Molecular Formula C11H160[3][4][5]

Molecular Weight 164.24 g/mol [5]

InChi INChl=1S/C11H160/c12-7-11-4-8-1-9(5-11)3-

n
10(2-8)6-11/h7-10H,1-6H2[2]

InChlKey DZULQZKFBAHSRX-UHFFFAOYSA-N[2]

SMILES O=CC12CC3CC(CC(C3)C1)C2[4]
1-Adamantanecarboxaldehyde, 1-
Adamantylcarboxaldehyde, 1-

Synonyms

Formyladamantane, Tricyclo[3.3.1.13,7]decane-
1-carboxaldehyde[4]

Physical Properties

The physical characteristics of Adamantane-1-carbaldehyde are summarized in the following
table. The parent compound, adamantane, is practically insoluble in water but readily soluble in
nonpolar organic solvents.[6] Due to the addition of a polar aldehyde group, Adamantane-1-
carbaldehyde is expected to be soluble in a range of common organic solvents.
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Property Value

Appearance White to orange solid[3]
Boiling Point 239 °CI[5]

Flash Point 82 °C[5]

Density 1.166 g/cm3[5]
Topological Polar Surface Area 17.1 A?[5]

Hydrogen Bond Donor Count 0[5]

Hydrogen Bond Acceptor Count 1[5]

Spectroscopic Characterization

Spectroscopic analysis is crucial for the structural confirmation of Adamantane-1-
carbaldehyde. Below are the key spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon framework and the chemical
environment of protons.[1]

Nucleus Chemical Shift (6) ppm Description
Singlet, aldehydic proton
IH NMR ~90.31
(CHO)
Broad multiplets, 15 protons of
~1.7-2.1
the adamantane cage
13C NMR >200 Carbonyl carbon (C=0)
] Quaternary carbon attached to
(Varies)

the aldehyde

Signals corresponding to the
~28-40 CH and CHz2 groups of the

adamantane cage
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Note: Exact chemical shifts can vary depending on the solvent and experimental conditions.[1]

Infrared (IR) Spectroscopy

The IR spectrum is dominated by absorptions from the adamantyl cage and the aldehyde
functional group.

Wavenumber (cm~?) Vibration Intensity

~2900-2850 C-H stretch (adamantane) Strong

~2800 and ~2700 C-H stretch (aldehyde) Medium, two distinct bands
~1720 C=0 stretch (aldehyde) Strong

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and analyze fragmentation
patterns. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron lonization (El) is a
common method for this volatile and thermally stable compound.

Experimental Protocols
Synthesis of Adamantane-1-carbaldehyde

Several synthetic routes to Adamantane-1-carbaldehyde have been established, primarily
involving oxidation or carbonylation reactions.

This method is known for its mild reaction conditions and good yields.
Protocol:

» A solution of oxalyl chloride in a suitable solvent (e.g., dichloromethane) is cooled to a low
temperature (typically -78 °C).

o Dimethyl sulfoxide (DMSO) is added dropwise to the cooled solution, followed by a solution
of 1-adamantylmethanol.

e The reaction is stirred for a specified period at this temperature.
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A hindered base, such as triethylamine, is added to the mixture.

The reaction is allowed to warm to room temperature.

The product is isolated through an aqueous workup followed by extraction with an organic
solvent.

Purification is typically achieved by column chromatography or distillation.

This method allows for the direct formylation of the adamantane core under mild conditions.

Protocol:

o Gallium(lll) chloride (GacCls) is placed in a reaction vial, and the solvent from its stock
solution (e.g., methylcyclohexane) is removed in vacuo.

e The residue is dissolved in 1,2-dichloroethane, and adamantane is added.

e The vial is placed in a stainless-steel autoclave.

e The system is flushed multiple times with carbon monoxide (CO) gas and then pressurized
to 1 atm.

e The reaction is stirred at room temperature for approximately 40 minutes.

e The reaction mixture is quenched with a saturated aqueous solution of sodium carbonate
(NazCO3).

The product is extracted and purified. This method can achieve yields of up to 84%.

Characterization Workflow

A typical workflow for the synthesis and characterization of Adamantane-1-carbaldehyde is
depicted below.
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Caption: General workflow for the synthesis and characterization of Adamantane-1-

carbaldehyde.

Chemical Reactivity
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The aldehyde group of Adamantane-1-carbaldehyde undergoes typical reactions of
aldehydes, while the adamantane cage provides steric bulk and lipophilicity.

» Oxidation: Can be oxidized to Adamantane-1-carboxylic acid using oxidizing agents like
potassium permanganate.

e Reduction: The aldehyde can be reduced to the corresponding alcohol, 1-
adamantylmethanol, using reducing agents such as sodium borohydride.

o Condensation Reactions: It readily reacts with amines, hydrazines, and other nucleophiles to
form imines, hydrazones (e.g., with 2,4-dinitrophenylhydrazine), and other condensation
products.[7]

 Allylation and Amination: It is used in allylation and amination reactions.[7]

The following diagram illustrates some of the key reactions of Adamantane-1-carbaldehyde.

Key Chemical Reactions

Adamantane-1-carbaldehyde

Oxidation Reduction Condensation
(e.g., KMnQa) (e.g., NaBHa4) (e.g., R-NH2)
Adamantane-1-carboxylic acid 1-Adamantylmethanol Adamantyl Imine

Click to download full resolution via product page
Caption: Key chemical transformations of Adamantane-1-carbaldehyde.

This guide provides a foundational understanding of Adamantane-1-carbaldehyde for its
effective use in synthetic and medicinal chemistry applications. For further details, consulting
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the primary literature is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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